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Compound of Interest

3-Hydroxypyridine-4-
Compound Name:
carboxaldehyde

Cat. No.: B112166

Essential Safety and Handling Guide for 3-
Hydroxypyridine-4-carboxaldehyde

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 3-
Hydroxypyridine-4-carboxaldehyde (CAS No. 1849-54-3). Adherence to these procedures is
essential to ensure personal safety and minimize environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)

3-Hydroxypyridine-4-carboxaldehyde is classified as harmful if swallowed, causes skin
irritation, causes serious eye irritation, and may cause respiratory irritation.[1] Therefore,
stringent adherence to PPE protocols is mandatory.
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PPE Category

Specification

Rationale

Hand Protection

Nitrile gloves (powder-free).

Protects against skin contact.

[1]

Eye and Face Protection

Safety glasses with side
shields or chemical safety
goggles. A face shield may be
necessary if there is a risk of

splashing or dust dispersal.

Provides a barrier against
airborne particles and potential
splashes, protecting the eyes

and face from serious irritation.

[1]

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded
or if irritation or other

symptoms are experienced.[2]

Required to prevent inhalation
of dust or aerosols, which can

cause respiratory irritation.[1]

Body Protection

A long-sleeved laboratory coat.

Shields skin and personal

clothing from contamination.

Operational Plan: Step-by-Step Handling Procedure

All handling of 3-Hydroxypyridine-4-carboxaldehyde should be conducted in a well-
ventilated area, preferably within a certified chemical fume hood to minimize inhalation risk.[1]

[3]

e Preparation: Ensure the chemical fume hood is operational. The work area should be clean,

uncluttered, and designated for handling the compound.

e PPE Donning: Put on all required PPE in the following order: lab coat, respirator, safety

goggles, and then gloves.

e Weighing and Transfer: Handle the material gently with appropriate tools, such as a spatula,
to avoid generating dust.[1] If preparing a solution, slowly add the solvent to the weighed

powder to prevent splashing.
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o Post-Handling: After handling, decontaminate the work surface. Carefully remove and
dispose of PPE as outlined in the disposal plan. Always wash hands thoroughly with soap
and water after handling.[1] Contaminated clothing should be laundered separately before
reuse.[1]

Immediate First Aid Measures

Exposure Route First Aid Protocol

Immediately wash out with fresh running water.

Ensure complete irrigation by keeping eyelids
Eye Contact apart. Seek medical attention without delay.[1]

Removal of contact lenses should only be done

by skilled personnel.[1]

Flush skin and hair with running water (and
) soap if available). Seek medical attention in the
Skin Contact o )
event of irritation.[1][4] Remove all contaminated

clothing.[4]

Remove the person from the contaminated area
to fresh air.[1][2] If breathing has stopped,

Inhalation o o )
perform artificial respiration.[4] Seek medical
attention if symptoms persist.[3][4]
Immediately give a glass of water.[1] Do not

Ingestion induce vomiting. Call a POISON CENTER or

doctor if you feel unwell.[1][2]

Disposal Plan

All waste materials contaminated with 3-Hydroxypyridine-4-carboxaldehyde should be
treated as hazardous waste.

» Solid Waste: Collect residues and place them in sealed, labeled plastic bags or other
containers for disposal.[1]

e Liquid Waste: If in solution, consult your institution's hazardous waste disposal guidelines.
Do not empty into drains.
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o Contaminated PPE: Dispose of contaminated gloves and other disposable PPE as
hazardous waste in accordance with applicable laws and good laboratory practices.

» Disposal Route: Dispose of contents/container to an authorized hazardous or special waste
collection point in accordance with any local regulation.[1]

Workflow for Safe Handling of 3-Hydroxypyridine-4-
carboxaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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